Cas no 1213531-22-6 ((1R)-1-(1-BENZOFURAN-2-YL)-2-METHYLPROPAN-1-AMINE)

• Product Name: (1R)-1-(1-BENZOFURAN-2-YL)-2-METHYLPROPAN-1-AMINE
• CAS No: 1213531-22-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5592957
• PubChem ID: 29076156
• Update Time: 2026-03-11

(1R)-1-(1-BENZOFURAN-2-YL)-2-METHYLPROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1-BENZOFURAN-2-YL)-2-METHYLPROPAN-1-AMINE
• 2-Benzofuranmethanamine, α-(1-methylethyl)-, (αR)-
• AKOS006326527
• EN300-745442
• 1213531-22-6

• Inchi： 1S/C12H15NO/c1-8(2)12(13)11-7-9-5-3-4-6-10(9)14-11/h3-8,12H,13H2,1-2H3/t12-/m1/s1
• InChI Key： UXXIDXQZKJWBET-GFCCVEGCSA-N
• SMILES： [C@@H](C1=CC2=CC=CC=C2O1)(N)C(C)C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 281.8±15.0 °C(Predicted)
• pka: 9.66±0.33(Predicted)